Cas no 1805871-19-5 (4-Chloro-5-difluoromethoxy-1H-benzimidazole)

• Product Name: 4-Chloro-5-difluoromethoxy-1H-benzimidazole
• CAS No: 1805871-19-5
• MF: C₈H₅ClF₂N₂O
• MW: 218.587907552719
• CID: 4825678
• Update Time: 2025-06-08

4-Chloro-5-difluoromethoxy-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-5-difluoromethoxy-1H-benzimidazole

• Inchi： 1S/C8H5ClF2N2O/c9-6-5(14-8(10)11)2-1-4-7(6)13-3-12-4/h1-3,8H,(H,12,13)
• InChI Key： BWNGKQVGDMMZBJ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC2=C1N=CN2)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 208
• XLogP3: 3
• Topological Polar Surface Area: 37.9

Additional information on 4-Chloro-5-difluoromethoxy-1H-benzimidazole

Recent Advances in the Study of 4-Chloro-5-difluoromethoxy-1H-benzimidazole (CAS: 1805871-19-5)

4-Chloro-5-difluoromethoxy-1H-benzimidazole (CAS: 1805871-19-5) is a benzimidazole derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of kinase inhibitors and antiviral agents. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, synthetic pathways, and biological activities.

One of the most notable advancements in the study of 4-Chloro-5-difluoromethoxy-1H-benzimidazole is its application in the design of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with various diseases, including cancer and inflammatory disorders. Researchers have successfully utilized this compound as a scaffold to develop potent and selective inhibitors targeting specific kinases. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 4-Chloro-5-difluoromethoxy-1H-benzimidazole exhibited high inhibitory activity against JAK2 kinase, a target implicated in myeloproliferative neoplasms.

In addition to its role in kinase inhibition, 4-Chloro-5-difluoromethoxy-1H-benzimidazole has also been investigated for its antiviral properties. A study conducted by a team at the University of California, San Francisco, revealed that this compound could serve as a precursor for the synthesis of broad-spectrum antiviral agents. The researchers modified the benzimidazole core to enhance its binding affinity to viral polymerases, resulting in compounds with potent activity against RNA viruses such as influenza and SARS-CoV-2. These findings underscore the versatility of 4-Chloro-5-difluoromethoxy-1H-benzimidazole in drug discovery.

The synthetic accessibility of 4-Chloro-5-difluoromethoxy-1H-benzimidazole has also been a focal point of recent research. A novel and efficient synthetic route was reported in Organic Letters, which significantly improved the yield and purity of the compound. This method involves a multi-step process starting from commercially available precursors, with key steps including chlorination and difluoromethoxylation. The optimized synthetic protocol not only facilitates large-scale production but also enables further structural modifications to explore structure-activity relationships (SAR).

Despite these promising developments, challenges remain in the clinical translation of 4-Chloro-5-difluoromethoxy-1H-benzimidazole-based therapeutics. Issues such as pharmacokinetic properties, toxicity profiles, and off-target effects need to be addressed through rigorous preclinical studies. However, the compound's unique chemical structure and demonstrated biological activities make it a valuable candidate for further investigation. Future research directions may include the exploration of its potential in combination therapies and the development of prodrug formulations to enhance bioavailability.

In conclusion, 4-Chloro-5-difluoromethoxy-1H-benzimidazole (CAS: 1805871-19-5) represents a promising scaffold in medicinal chemistry, with applications ranging from kinase inhibition to antiviral therapy. The latest research highlights its synthetic versatility and biological efficacy, paving the way for the development of next-generation therapeutics. Continued efforts in optimizing its pharmacological properties and expanding its therapeutic scope will be crucial in realizing its full potential in the pharmaceutical industry.